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Compound of Interest

Compound Name: Ethane-d5, iodo-

Cat. No.: B031937 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Iodo-Ethane-d5. It outlines procedural,

step-by-step guidance for safe operation and disposal.

Chemical Identifier and Hazard Information
Identifier Value

Chemical Name Ethane-d5, iodo-

Synonyms Iodoethane-d5, Ethyl-d5 iodide

CAS Number 6485-58-1

Molecular Formula C2D5I

Molecular Weight 161.00 g/mol

Hazard Classification:[1]
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling Iodo-Ethane-d5. The

following table summarizes the required equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87 standards.

A face shield should be worn

over goggles if there is a

significant risk of splashing.[2]

[3]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin Protection

- Gloves: Disposable nitrile

gloves are suitable for

incidental contact. For

prolonged or direct contact,

heavier-duty gloves should be

considered after consulting the

manufacturer's chemical

resistance guide.[2][3] - Lab

Coat: A standard, long-sleeved

laboratory coat.[2] - Clothing:

Long pants and closed-toe

shoes are mandatory.[2][3]

Prevents skin contact, which

can cause irritation and

potential sensitization.[1] A lab

coat protects personal clothing

from contamination.

Respiratory Protection

All handling of Iodo-Ethane-d5

should be conducted in a

certified chemical fume hood.

[2] If a fume hood is not

available, a NIOSH/MSHA

approved respirator with an

appropriate cartridge for

organic vapors is required.[1]

[4]

Minimizes the inhalation of

vapors, which may cause

respiratory irritation and

sensitization.[1]

Experimental Protocols: Safe Handling and Storage
Receiving and Storage:
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Ensure the supplier's label is intact and legible.

Storage: Store the compound in a refrigerator at +2°C to +8°C.[1][5] The storage area must

be well-ventilated. Protect the container from light and keep it tightly closed.[1][5]

Preparation for Use:

Work Area Setup: Before handling, ensure a certified chemical fume hood is operational.

Cover the work surface with absorbent, disposable bench paper.

PPE: Don all required personal protective equipment as outlined in the PPE table above.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible.[4] Have a spill kit appropriate for flammable liquids nearby.

Handling and Dispensing:

Ventilation: All operations must be performed inside a chemical fume hood to avoid

inhalation of vapors.[1][2]

Ignition Sources: Iodo-Ethane-d5 is a flammable liquid. Keep it away from heat, sparks, open

flames, and other ignition sources.[1][6] Use only non-sparking tools.[1]

Static Discharge: Take precautionary measures against static discharge. Ensure that the

container and receiving equipment are grounded and bonded.[1]

Transfer: When transferring the liquid, do so carefully to minimize splashing.

Disposal Plan
Proper disposal of Iodo-Ethane-d5 and contaminated materials is crucial for laboratory safety

and environmental protection.

Waste Segregation and Collection:

Halogenated Organic Waste: Iodo-Ethane-d5 is a halogenated organic compound.[7][8] All

liquid waste containing this chemical must be collected in a designated, properly labeled
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hazardous waste container for halogenated organic liquids.[7][9]

Solid Waste: All solid materials contaminated with Iodo-Ethane-d5 (e.g., pipette tips, gloves,

bench paper) must be collected in a separate, clearly labeled hazardous waste container for

solid halogenated waste.[2]

Labeling: Waste containers must be labeled with the words "Hazardous Waste" and the full

chemical name "Iodo-Ethane-d5".[8][9] Do not use abbreviations.

Container Management: Keep waste containers tightly closed except when adding waste.[9]

Store waste containers in a designated satellite accumulation area.

Disposal Procedure:

Consult Local Regulations: Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste.

Waste Pickup: Arrange for the collection of the hazardous waste by your institution's

environmental health and safety (EHS) department or a licensed hazardous waste disposal

contractor.

Workflow for Handling Iodo-Ethane-d5
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Caption: Logical workflow for handling Iodo-Ethane-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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